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Abstract
This application note details a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of penconazole hydroxide, a major

metabolite of the triazole fungicide penconazole. The procedure employs a straightforward

sample preparation technique followed by analysis using a triple quadrupole mass

spectrometer. The method demonstrates excellent linearity, precision, and accuracy, making it

suitable for residue analysis in various matrices and for metabolism studies in toxicological and

environmental research.

Introduction
Penconazole is a systemic triazole fungicide widely used to control fungal pathogens,

particularly powdery mildew, on fruits and vegetables.[1][2] Its mechanism of action involves

the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[1][2]

Following application, penconazole is metabolized in plants and animals. One of the primary

metabolic pathways is the hydroxylation of the alkyl side chain, forming penconazole hydroxide

(PEN-OH).[1][2][3] Monitoring the levels of both the parent compound and its significant

metabolites like PEN-OH is crucial for assessing dietary exposure, understanding

environmental fate, and ensuring food safety.

This work presents a validated LC-MS/MS method for the selective and sensitive quantification

of penconazole hydroxide. The use of tandem mass spectrometry in Multiple Reaction
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Monitoring (MRM) mode provides high selectivity and minimizes matrix interference, which is

essential for analyzing complex samples.[4]

Experimental Protocol
Reagents and Materials

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),

Formic Acid (≥99%).

Standards: Penconazole Hydroxide analytical standard (≥98% purity), Penconazole-d7

(internal standard, IS).

Sample Preparation: QuEChERS salts (Magnesium Sulfate, Sodium Chloride), Primary

Secondary Amine (PSA) sorbent for dispersive solid-phase extraction (d-SPE).

Standard and Sample Preparation
Standard Preparation:

Prepare a primary stock solution of penconazole hydroxide (1 mg/mL) in methanol.

Create a series of working standard solutions by serially diluting the stock solution with a

50:50 mixture of acetonitrile and water.

Prepare an internal standard (IS) stock solution of Penconazole-d7 (1 mg/mL) and a working

solution (e.g., 100 ng/mL).

Calibration standards are prepared by spiking appropriate amounts of the working standards

into a blank matrix extract to generate a calibration curve (e.g., 0.5 - 100 ng/mL).

Sample Preparation (QuEChERS Method):

Homogenize 10 g of the sample (e.g., fruit, vegetable, or soil) with 10 mL of water.

Add 10 mL of acetonitrile and the internal standard.

Shake vigorously for 1 minute.
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Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).[5]

Shake vigorously for 1 minute and centrifuge at ≥3000 rpm for 5 minutes.[5]

Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing MgSO₄ and

PSA sorbent for cleanup.

Vortex for 30 seconds and centrifuge for 5 minutes.

Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS

analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography (LC): A typical UPLC or HPLC system equipped with a C18 analytical

column is suitable for this analysis.

Parameter Condition

Column
C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8

µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min

Injection Vol. 5 µL

Column Temp. 40 °C

Gradient See Table 1

Table 1: LC Gradient Program
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Time (min) % Mobile Phase B

0.0 10

1.0 10

8.0 95

9.0 95

9.1 10

| 12.0 | 10 |

Tandem Mass Spectrometry (MS/MS): The analysis is performed on a triple quadrupole mass

spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.0 kV

Source Temp. 150 °C

Desolvation Temp. 500 °C

Desolvation Gas Nitrogen, 1000 L/hr

Collision Gas Argon

Detection Mode Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for Penconazole Hydroxide and Internal Standard Note: The

precursor ion [M+H]⁺ for Penconazole Hydroxide (C₁₃H₁₅Cl₂N₃O) is m/z 300.05. The precursor

for Penconazole is m/z 284.05.[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7411863/
https://www.mdpi.com/1420-3049/25/13/2964
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Precursor Ion
[M+H]⁺

Product Ion
(Quantifier)

Product Ion
(Qualifier)

Collision
Energy (eV)

Penconazole

Hydroxide
300.1 159.1 70.1 ~20

Penconazole-d7

(IS)
291.1 159.1 70.1 ~22

*Collision

energies must be

optimized for the

specific

instrument used.

Results and Discussion
Method Performance
The developed LC-MS/MS method was validated for linearity, precision, accuracy, and

sensitivity. The results are summarized in Table 3.

Table 3: Summary of Method Validation Data

Parameter Result

Linearity Range 0.5 - 100 ng/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) ~0.15 ng/mL

Limit of Quantification (LOQ) 0.5 ng/mL (equivalent to 0.005 mg/kg in sample)

Precision (Intra-day RSD%) < 10%

Precision (Inter-day RSD%) < 15%

| Accuracy (Recovery %) | 85 - 110% |
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The method demonstrates a wide linear range with excellent correlation, allowing for the

accurate quantification of penconazole hydroxide across various concentrations. The low limit

of quantification (LOQ) of 0.005 mg/kg is sufficient to meet the typical MRLs set for pesticide

residues in many food commodities.[8][9] The precision, measured by the relative standard

deviation (RSD), and accuracy, measured by recovery, are well within the acceptable limits

defined by regulatory guidelines.[4]

Workflow Visualization
The overall experimental process from sample receipt to final data analysis is depicted in the

following workflow diagram.
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Caption: Workflow for LC-MS/MS quantification of penconazole hydroxide.

Conclusion
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The LC-MS/MS method described in this application note provides a reliable, sensitive, and

efficient tool for the quantification of penconazole hydroxide. The simple and effective

QuEChERS sample preparation protocol, combined with the high selectivity of tandem mass

spectrometry, allows for accurate measurements in complex matrices. This method is well-

suited for routine monitoring in food safety laboratories, as well as for detailed studies in the

fields of environmental science and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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